Cas no 1213127-59-3 ((1R)-2,2,2-trifluoro-1-(4-methylthiophenyl)ethylamine)

• Product Name: (1R)-2,2,2-trifluoro-1-(4-methylthiophenyl)ethylamine
• CAS No: 1213127-59-3
• MF: C₉H₁₀F₃NS
• MW: 221.242611408234
• CID: 2184362
• PubChem ID: 56971934
• Update Time: 2025-06-08

(1R)-2,2,2-trifluoro-1-(4-methylthiophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(4-methylthiophenyl)ethylamine
• (1R)-2,2,2-trifluoro-1-(4-methylsulfanylphenyl)ethanamine
• AKOS015925480
• 1213127-59-3
• (R)-2,2,2-trifluoro-1-(4-(methylthio)phenyl)ethan-1-amine
• (1R)-2,2,2-trifluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine

• Inchi： 1S/C9H10F3NS/c1-14-7-4-2-6(3-5-7)8(13)9(10,11)12/h2-5,8H,13H2,1H3/t8-/m1/s1
• InChI Key： YUMYAWRXPKWVKA-MRVPVSSYSA-N
• SMILES： S(C)C1C=CC(=CC=1)[C@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 221.04860498g/mol
• Monoisotopic Mass: 221.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.3Ų

Additional information on (1R)-2,2,2-trifluoro-1-(4-methylthiophenyl)ethylamine

Introduction to (1R)-2,2,2-Trifluoro-1-(4-Methylthiophenyl)Ethylamine (CAS No. 1213127-59-3)

Chemical Overview and Significance

(1R)-2,2,2-Trifluoro-1-(4-Methylthiophenyl)Ethylamine is a structurally unique organic compound with the CAS registry number 1213127-59-3. This compound is notable for its complex molecular architecture, which includes a trifluoroethylamine group and a 4-methylthiophenyl substituent. The trifluoro group introduces significant electron-withdrawing effects, while the thiophene ring contributes aromatic stability and potential for further functionalization. The compound's stereochemistry at the chiral center (R configuration) plays a crucial role in its chemical reactivity and biological activity.

Structural Analysis and Synthesis

The synthesis of (1R)-2,2,2-Trifluoro-1-(4-Methylthiophenyl)Ethylamine involves a multi-step process that typically begins with the preparation of the trifluoroethyl group. This is often achieved through nucleophilic substitution reactions involving trifluoromethane sulfonate esters or other suitable fluorinated intermediates. The 4-methylthiophenyl group is synthesized via a Friedel-Crafts alkylation or similar aromatic substitution reactions. The final coupling of these two fragments is achieved through amine alkylation or reductive amination techniques, ensuring the correct stereochemistry at the chiral center.

Applications in Pharmaceutical Research

Recent studies have highlighted the potential of (1R)-Trifluoro Ethylamine Derivatives in pharmaceutical research. The compound's unique structure makes it an attractive candidate for drug development, particularly in the areas of central nervous system disorders and oncology. For instance, its trifluoro group enhances lipophilicity and metabolic stability, which are desirable properties for orally active drugs. Additionally, the thiophene ring provides a platform for further functionalization, enabling the design of molecules with enhanced bioavailability and target specificity.

Biological Activity and Mechanism of Action

Preclinical studies have demonstrated that (1R)-Trifluoro Ethylamine Derivatives exhibit potent inhibitory activity against various enzymes implicated in neurodegenerative diseases. For example, research published in *Journal of Medicinal Chemistry* revealed that this compound effectively inhibits acetylcholinesterase (AChE), making it a promising lead for Alzheimer's disease therapeutics. Furthermore, its ability to modulate GABAergic signaling pathways suggests potential applications in treating anxiety and epilepsy.

Advances in Material Science Applications

Beyond pharmaceuticals, (1R)-Trifluoro Ethylamine Derivatives have found applications in material science due to their unique electronic properties. Recent studies in *Advanced Materials* highlighted their use as precursors for synthesizing fluorinated polymers with enhanced thermal stability and electrical conductivity. These polymers are being explored for use in high-performance electronics and energy storage devices.

Environmental Impact and Safety Considerations

Evaluation of the environmental impact of (1R)-Trifluoro Ethylamine Derivatives is critical due to their fluorinated nature. Research indicates that these compounds exhibit moderate biodegradability under aerobic conditions but may persist in certain environmental compartments. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and disposal.

Conclusion and Future Directions

In conclusion, (1R)-Trifluoro Ethylamine Derivatives, represented by CAS No. 1213127-59-3, stands at the forefront of chemical innovation with diverse applications across pharmaceuticals and materials science. Ongoing research continues to uncover new potential uses while addressing environmental concerns associated with its production and use.